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Compound of Interest

Compound Name: Dess-Martin periodinane

Cat. No.: B144149

CAS Number: 87413-09-0[1]
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Dess-Martin periodinane
(DMP), a hypervalent iodine reagent renowned for its mild and selective oxidation of alcohols to
aldehydes and ketones.[1][2][3][4] This document details its chemical properties, synthesis,
reaction mechanism, and applications in modern organic synthesis, with a particular focus on
its utility in the development of complex molecules and pharmaceuticals.

Introduction

Dess-Martin periodinane (1,1,1-triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one) is a widely
used oxidizing agent in organic chemistry.[1][4] Developed by Daniel Dess and James Matrtin in
1983, DMP offers significant advantages over other oxidation methods, including chromium-
based and DMSO-based reagents.[1][2] Its key benefits include mild reaction conditions (room
temperature, neutral pH), short reaction times, high yields, simplified workup procedures, and
excellent chemoselectivity, allowing for the oxidation of alcohols in the presence of sensitive
functional groups.[1][2] These characteristics have established DMP as an invaluable tool in
the synthesis of complex natural products and active pharmaceutical ingredients.[5]

Physicochemical Properties
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Property Value

CAS Number 87413-09-0

Molecular Formula C13H1310s

Molecular Weight 424.14 g/mol
Appearance White, crystalline powder
Melting Point 130-133 °C

Soluble in many organic solvents, such as

Solubility , "
dichloromethane, chloroform, and acetonitrile.

Synthesis of Dess-Martin Periodinane

The synthesis of Dess-Martin periodinane is a two-step process starting from 2-iodobenzoic
acid. The first step involves the oxidation of 2-iodobenzoic acid to 2-iodoxybenzoic acid (IBX)
using an oxidizing agent like potassium bromate in aqueous sulfuric acid. The subsequent step
Is the acetylation of IBX with acetic anhydride and acetic acid to yield DMP. An improved
procedure utilizing a catalytic amount of tosylic acid has been shown to increase yield and

reduce reaction time.
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Step 1: Oxidation

2-lodobenzoic Acid

BrOs, H250a4 (aq)

2-lodoxybenzoic Acid (IBX)

Step 2: Acetylation

2-Todoxybenzoic Acid (IBX)

c20, AcOH (or cat. TsOH)

Dess-Martin Periodinane (DMP)

Click to download full resolution via product page
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Synthesis of Dess-Martin Periodinane (DMP)

Reaction Mechanism: Oxidation of Alcohols

The oxidation of an alcohol with DMP proceeds through a ligand exchange reaction, where the
alcohol displaces an acetate ligand on the iodine atom. This is followed by an intramolecular
proton transfer, where a second acetate ligand acts as a base to abstract a proton from the
alcohol's hydroxyl group. The final step is a concerted elimination that forms the carbonyl
compound, the reduced iodine(lll) species, and two molecules of acetic acid.
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Mechanism of DMP Oxidation

Quantitative Data on DMP Oxidations

The following table summarizes representative examples of Dess-Martin periodinane
oxidations, highlighting the substrate, product, and reaction conditions.
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Synthesis of Dess-Martin Periodinane

A detailed and reliable procedure for the synthesis of DMP has been published in Organic
Syntheses.[6] The procedure involves the oxidation of 2-iodobenzoic acid with potassium
bromate to form 2-iodoxybenzoic acid (IBX), followed by acetylation with acetic anhydride and
acetic acid. An improved method using a catalytic amount of p-toluenesulfonic acid in place of
acetic acid for the acetylation step can provide higher yields in a shorter reaction time.

General Procedure for the Oxidation of a Primary
Alcohol to an Aldehyde

To a stirred solution of the primary alcohol (1.0 mmol) in dichloromethane (10 mL) at room
temperature is added Dess-Martin periodinane (1.1-1.5 mmol, 1.1-1.5 equiv.). The reaction
mixture is stirred at room temperature and monitored by thin-layer chromatography (TLC).
Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of
sodium bicarbonate and a 10% aqueous solution of sodium thiosulfate. The mixture is stirred
vigorously until the layers become clear. The organic layer is separated, and the aqueous layer
is extracted with dichloromethane. The combined organic layers are washed with brine, dried
over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to afford the
crude aldehyde, which can be further purified by column chromatography if necessary.[7]
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Reaction Setup
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Experimental Workflow for DMP Oxidation
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Applications in Drug Development and Natural
Product Synthesis

The mild and chemoselective nature of Dess-Martin periodinane makes it an ideal reagent for
the synthesis of complex and highly functionalized molecules.[1] It has been extensively used
in the total synthesis of numerous natural products, where the preservation of delicate
functional groups is paramount. In the pharmaceutical industry, DMP is employed in the
synthesis of key intermediates and active pharmaceutical ingredients, where its reliability and
high yields are critical. For instance, it has been used in the synthesis of epimerization-
sensitive N-protected a-amino aldehydes, which are important building blocks for
peptidomimetics and other therapeutic agents.[1]

Safety Considerations

While Dess-Martin periodinane is a highly effective reagent, it is important to handle it with
care. DMP is known to be shock-sensitive and can be explosive, particularly on a larger scale
or when heated.[7] It is recommended to use a safety shield and to avoid grinding or subjecting
the solid reagent to mechanical shock. For large-scale reactions, alternative, less hazardous
oxidizing agents may be preferable. It is also important to note that the reaction produces
acetic acid as a byproduct, which may need to be neutralized during the workup if acid-
sensitive functional groups are present in the product.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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